Cas no 2178826-34-9 (4-[[2-(2-Chlorophenyl)-5,5-dimethyl-4-morpholinyl]carbonyl]-2-pyridinecarbonitrile)

• Product Name: 4-[[2-(2-Chlorophenyl)-5,5-dimethyl-4-morpholinyl]carbonyl]-2-pyridinecarbonitrile
• CAS No: 2178826-34-9
• MF: C₁₉H₁₈ClN₃O₂
• MW: 355.818123340607
• CID: 5410390
• PubChem ID: 136538871
• Update Time: 2025-06-19

4-[[2-(2-Chlorophenyl)-5,5-dimethyl-4-morpholinyl]carbonyl]-2-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-26605837
• Z1952069292
• AKOS033687877
• 4-[2-(2-chlorophenyl)-5,5-dimethylmorpholine-4-carbonyl]pyridine-2-carbonitrile
• 2178826-34-9
• 4-[[2-(2-Chlorophenyl)-5,5-dimethyl-4-morpholinyl]carbonyl]-2-pyridinecarbonitrile

• Inchi： 1S/C19H18ClN3O2/c1-19(2)12-25-17(15-5-3-4-6-16(15)20)11-23(19)18(24)13-7-8-22-14(9-13)10-21/h3-9,17H,11-12H2,1-2H3
• InChI Key： NCQAHEGEAJFNIS-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC(C(N2C(C)(C)COC(C3=CC=CC=C3Cl)C2)=O)=C1

Computed Properties

• Exact Mass: 355.1087545g/mol
• Monoisotopic Mass: 355.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 534.4±50.0 °C(Predicted)
• pka: -1.19±0.10(Predicted)

Additional information on 4-[[2-(2-Chlorophenyl)-5,5-dimethyl-4-morpholinyl]carbonyl]-2-pyridinecarbonitrile

Professional Introduction to Compound with CAS No. 2178826-34-9 and Product Name: 4-[[2-(2-Chlorophenyl)-5,5-dimethyl-4-morpholinyl]carbonyl]-2-pyridinecarbonitrile

Compound with the CAS number 2178826-34-9 and the product name 4-[[2-(2-Chlorophenyl)-5,5-dimethyl-4-morpholinyl]carbonyl]-2-pyridinecarbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure incorporates a pyridinecarbonitrile moiety, which is well-known for its role in various bioactive molecules, alongside a morpholine ring system that enhances binding affinity to biological targets. The presence of a chlorophenyl substituent further modulates the electronic properties of the molecule, making it a versatile scaffold for drug discovery.

The synthesis of this compound involves intricate organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The 4-[[2-(2-Chlorophenyl)-5,5-dimethyl-4-morpholinyl]carbonyl] part of the molecule is particularly noteworthy, as it demonstrates a sophisticated interplay between steric and electronic effects. This segment is often employed in the development of kinase inhibitors, where precise control over molecular geometry is crucial for achieving high binding affinity. Recent studies have shown that such morpholine-containing scaffolds can significantly improve the pharmacokinetic properties of small-molecule drugs, making them attractive for further optimization.

In the context of contemporary pharmaceutical research, compounds like this one are being explored for their potential in treating various therapeutic areas, including oncology and neurodegenerative diseases. The pyridinecarbonitrile group is particularly interesting because it can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets. These interactions are critical for designing molecules that exhibit high selectivity and efficacy. For instance, pyridinecarbonitrile derivatives have been reported to interact with ATP-binding pockets in kinases, which are key enzymes in cancer signaling pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with greater accuracy. Molecular docking studies using 4-[[2-(2-Chlorophenyl)-5,5-dimethyl-4-morpholinyl]carbonyl]-2-pyridinecarbonitrile have revealed promising interactions with proteins involved in inflammation and pain management. These findings align with the growing interest in developing novel therapeutics that target inflammatory pathways without causing significant side effects. The compound’s ability to modulate these pathways could make it a valuable candidate for further preclinical development.

The role of chlorophenyl substituents in enhancing biological activity is another area of active research. Chlorophenyl groups are known to increase lipophilicity, which can improve membrane permeability and oral bioavailability of drugs. In addition, they can participate in hydrophobic interactions with lipid rafts in cell membranes, influencing drug delivery and targeting. This property makes compounds containing chlorophenyl moieties particularly useful for designing drugs that require targeted delivery to specific tissues or organs.

From a synthetic chemistry perspective, the preparation of this compound exemplifies the challenges and opportunities in designing complex organic molecules. The integration of multiple functional groups into a single scaffold requires careful planning to ensure optimal reactivity and yield. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct key intermediates efficiently. These methods not only improve the scalability of production but also allow for fine-tuning of molecular properties to enhance pharmacological activity.

The morpholine ring system in this compound is particularly noteworthy for its ability to enhance solubility and metabolic stability. Morpholine derivatives are commonly found in approved drugs due to their favorable pharmacokinetic profiles. By incorporating this moiety into a drug-like scaffold, researchers can design molecules that exhibit improved solubility while maintaining potent biological activity. This is especially important for oral formulations where poor solubility can limit bioavailability and therapeutic efficacy.

Current research trends indicate that compounds like 4-[[2-(2-Chlorophenyl)-5,5-dimethyl-4-morpholinyl]carbonyl]-2-pyridinecarbonitrile are being explored for their potential in modulating enzyme activity through allosteric inhibition. Allosteric modulation offers an alternative approach to traditional competitive inhibition by targeting distinct sites on enzymes, potentially leading to higher selectivity and fewer side effects. The unique structural features of this compound make it an ideal candidate for investigating allosteric mechanisms in enzymes such as kinases and phosphodiesterases.

The development of novel drug candidates often involves iterative optimization based on structural modifications guided by biological data. Computational modeling techniques have played a crucial role in this process by allowing researchers to predict how changes in molecular structure will affect biological activity. For example, virtual screening methods have been used to identify derivatives of this compound that exhibit enhanced potency or selectivity against specific targets. Such approaches accelerate the drug discovery pipeline by reducing the reliance on empirical screening alone.

The potential applications of this compound extend beyond oncology and inflammation management into other therapeutic areas such as central nervous system (CNS) disorders. The ability of morpholine-containing scaffolds to cross the blood-brain barrier has made them attractive for developing treatments for neurological conditions like Alzheimer’s disease and Parkinson’s disease. Additionally, pyridinecarbonitrile derivatives have shown promise in treating infectious diseases by targeting bacterial enzymes essential for survival.

In conclusion,4-[[2-(2-Chlorophenyl)-5,5-dimethyl-4-morpholinyl]carbonyl]-2-pyridinecarbonitrile represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The integration of multiple functional groups into a single scaffold highlights the sophistication required in modern drug design while offering opportunities for developing novel therapeutics across various disease areas including oncology,inflammation,and neurodegenerative diseases,CNS disorders,and infectious diseases,bacterial enzymes,blood-brain barrier,Alzheimer’s disease,and Parkinson’s disease.. As research continues to uncover new biological targets and mechanisms,this compound serves as an excellent starting point for further exploration,computational modeling techniques,virtual screening methods,and iterative optimization processes will continue to drive innovation,drug discovery pipeline,and development,biological activity,and ultimately improve patient outcomes.